Cas no 1806940-78-2 (4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806940-78-2
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4807852
• Update Time: 2025-10-28

4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-7-4(8(12,13)14)5(9)3(2-15-7)6(10)11/h2,6H,1H3
• InChI Key： ZZQKSVFGFXNCPY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine

Comprehensive Guide to 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806940-78-2)

4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806940-78-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, with its unique polyfluorinated structure, offers remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to the growing demand for high-performance chemical building blocks.

The molecular structure of 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine features a pyridine ring substituted with chloro, difluoromethyl, methoxy, and trifluoromethyl groups. This combination of substituents imparts distinct electronic and steric properties, which are crucial for its role in catalysis and molecular design. The presence of multiple fluorine atoms enhances its lipophilicity, a property highly sought after in the development of bioactive compounds and advanced materials.

One of the most prominent applications of CAS 1806940-78-2 is in the agrochemical industry, where it serves as a key intermediate in the synthesis of next-generation pesticides and herbicides. The compound's ability to modulate biological activity makes it indispensable in creating formulations that target specific pests while minimizing environmental impact. With the increasing global focus on sustainable agriculture, the demand for such innovative intermediates is expected to rise.

In the pharmaceutical sector, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine is explored for its potential in drug discovery. Fluorinated compounds are known for their ability to improve the metabolic stability and bioavailability of drugs, and this derivative is no exception. Researchers are investigating its utility in the development of antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The compound's versatility aligns with the current trend toward precision medicine and targeted therapies.

Beyond agrochemicals and pharmaceuticals, CAS 1806940-78-2 finds applications in material science, particularly in the synthesis of fluorinated polymers and specialty coatings. These materials exhibit exceptional resistance to heat, chemicals, and UV radiation, making them ideal for use in harsh environments. The compound's role in advancing high-performance materials is a testament to its broad utility across multiple industries.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring advanced fluorination techniques. Key steps may include halogenation, methoxylation, and the introduction of difluoromethyl and trifluoromethyl groups. Given the complexity of these processes, manufacturers must adhere to stringent quality control measures to ensure the purity and consistency of the final product. This is particularly important for applications in regulated industries like pharmaceuticals and agrochemicals.

From a market perspective, the demand for fluorinated pyridine derivatives like CAS 1806940-78-2 is on the rise. The compound's unique properties and diverse applications make it a valuable asset in the chemical industry. Market analysts predict steady growth in its adoption, driven by innovations in green chemistry and the increasing need for high-efficiency chemical intermediates. Companies specializing in fine chemicals are actively investing in the production and optimization of such compounds to meet global demand.

For researchers and industry professionals seeking reliable information on 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine, it is essential to refer to peer-reviewed journals, technical datasheets, and reputable chemical databases. Understanding its physicochemical properties, handling requirements, and potential applications can aid in leveraging its full potential. As the chemical industry continues to evolve, compounds like this will play a pivotal role in shaping future innovations.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806940-78-2) stands out as a versatile and high-value chemical intermediate. Its applications span agrochemicals, pharmaceuticals, and material science, aligning with current trends in sustainability, drug development, and advanced materials. As research progresses, this compound is poised to contribute significantly to scientific and industrial advancements, making it a subject of ongoing interest and exploration.